1-[(3-Chloropyrazin-2-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol

• CAS No.: 54226-46-9
• Molecular Formula: C10H16ClN3O2
• Molecular Weight: 245.70 g/mol
• IUPAC Name: 1-(3-chloropyrazin-2-yl)oxy-3-(propan-2-ylamino)propan-2-ol
• InChI: InChI=1S/C10H16ClN3O2/c1-7(2)14-5-8(15)6-16-10-9(11)12-3-4-13-10/h3-4,7-8,14-15H,5-6H2,1-2H3
• InChI Key: YODTUCOTWSNBGT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NCC(COC1=NC=CN=C1Cl)O

Description

1-[(3-Chloropyrazin-2-yl)oxy]-3-[(propan-2-yl)amino]propan-2-ol is a useful research compound. Its molecular formula is C10H16ClN3O2 and its molecular weight is 245.70 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

53 g of 2-(3'-bromo-2'-hydroxy-propoxy)-3-chloropyrazine and 59 g of isopropylamine in 500 ml of methanol are boiled for 15 hours under reflux. The reaction mixture is then evaporated in a waterpump vacuum. The residue is partitioned between 2 N hydrochloric acid and ether. The hydrochloric acid phase is rendered alkaline with concentrated sodium hydroxide solution and extracted by shaking with ether. The ether extracts are washed with water, dried over sodium sulphate and evaporated in a waterpump vacuum. The residue crystallises from ether. 3-Chloro-2-(3'-isopropylamino-2'-hydroxy-propoxy)-pyrazine, melting point 99°-100° C., is thus obtained.